Cas no 31318-54-4 (Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester)

Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester structure
31318-54-4 structure
Product Name:Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
CAS No:31318-54-4
MF:C20H16O4S
MW:352.403644561768
CID:306963
PubChem ID:342694
Update Time:2025-04-19

Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
    • diethyl acenaphthyleno[1,2-c]thiophene-7,9-dicarboxylate
    • AC1L7WRE
    • AG-F-04140
    • CTK4G6834
    • Diethyl acenaphtho(1,2-c)thiophene-7,9-dicarboxylate
    • Diethyl acenaphtho[1,2-c]thiophene-7,9-dicarboxylate
    • NSC380276
    • NSC-380276
    • 31318-54-4
    • DTXSID80185248
    • B47P0I7R0R
    • UNII-B47P0I7R0R
    • NSC 380276
    • Inchi: 1S/C20H16O4S/c1-3-23-19(21)17-15-12-9-5-7-11-8-6-10-13(14(11)12)16(15)18(25-17)20(22)24-4-2/h5-10H,3-4H2,1-2H3
    • InChI Key: ZCUIMEOLJZSNRT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C2C3=CC=CC4=CC=CC(C2=C1C(=O)OCC)=C34

Computed Properties

  • Exact Mass: 352.07698
  • Monoisotopic Mass: 352.07693
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.354
  • Boiling Point: 531.5°C at 760 mmHg
  • Flash Point: 275.3°C
  • Refractive Index: 1.727
  • PSA: 52.6
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